3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one

• IUPAC Name: 3-(furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one
• InChI: InChI=1S/C16H16N2O3S/c19-8-4-10-22-16-17-14-7-2-1-6-13(14)15(20)18(16)11-12-5-3-9-21-12/h1-3,5-7,9,19H,4,8,10-11H2
• InChI Key: HTHPUCCCJVHQDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCCCO)CC3=CC=CO3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one in lab experiments is its versatility. It can be used in a variety of assays and experiments to study different diseases and cellular processes. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is its potential as an anti-cancer agent, particularly in the treatment of breast cancer and lung cancer. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one involves the reaction of 2-chloro-N-(furan-2-ylmethyl)acetamide with 3-mercapto-1-propanol in the presence of a base such as potassium carbonate. The resulting product is then treated with 2-amino-4(3H)-quinazolinone to obtain the final product.

Scientific Research Applications

The potential applications of 3-(Furan-2-ylmethyl)-2-(3-hydroxypropylsulfanyl)quinazolin-4-one in scientific research are vast. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.